![molecular formula C8H5F5O B1359933 2-(Pentafluorophenyl)ethanol CAS No. 653-31-6](/img/structure/B1359933.png)
2-(Pentafluorophenyl)ethanol
Overview
Description
2-(Pentafluorophenyl)ethanol is a chemical compound with the linear formula C8H5F5O . It is used for research and development purposes.
Molecular Structure Analysis
The molecular formula of this compound is C8H5F5O . It has an average mass of 212.117 Da and a monoisotopic mass of 212.026062 Da .Physical And Chemical Properties Analysis
This compound has a density of 1.5±0.1 g/cm^3, a boiling point of 189.1±35.0 °C at 760 mmHg, and a vapour pressure of 0.4±0.4 mmHg at 25°C . It has an enthalpy of vaporization of 45.0±3.0 kJ/mol, a flash point of 68.2±25.9 °C, and an index of refraction of 1.443 . It has 1 hydrogen bond acceptor, 1 hydrogen bond donor, and 2 freely rotating bonds .Scientific Research Applications
Synthesis of Polymers and Multifunctional Materials
2-(Pentafluorophenyl)ethanol has applications in the synthesis of polymers. For example, pentafluorophenyl acrylate and methacrylate can be polymerized to create soluble polymeric active esters. These polymers are significant for preparing multifunctional materials due to their reactivity towards primary and secondary amines and alcohols under certain conditions (Eberhardt, Mruk, Zentel, & Théato, 2005).
Development of Protecting Groups in Organic Synthesis
The compound plays a role in the development of new protecting groups for organic synthesis. A specific example includes the use of 2-(triphenylsilyl)ethanol, closely related to this compound, in the formation of carbamates and carbonates, demonstrating its utility in synthesizing complex organic compounds (Golkowski & Ziegler, 2011).
Asymmetric Synthesis
It is utilized in asymmetric synthesis processes. For instance, (S)-1-(2-chlorophenyl)ethanol, a key intermediate in certain medical applications, can be synthesized using related compounds in submerged culture processes (Kurbanoğlu, Taskin, Zilbeyaz, & Hasenekoglu, 2009).
Bioethanol Production and Alternative Energy
This compound is indirectly related to the field of bioethanol production. Research in this area involves the exploration of various lignocellulosic feedstocks and fermentation techniques for efficient ethanol production, contributing to alternative and renewable energy sources (Mishra & Ghosh, 2019).
Reduction of Pentafluorophenyl Esters
The reduction of pentafluorophenyl esters to primary alcohols using sodium borohydride is another area of application. This method is useful for obtaining primary alcohols and chiral N-protected 2-amino alcohols from corresponding carboxylic acids, showcasing the versatility of this compound in synthetic chemistry (Papavassilopoulou et al., 2007).
Fluorescence Sensing
Fluorescence sensing is another application area. Pentafluorophenol, similar in structure to this compound, is used in the development of probes for selective fluorescence sensing, demonstrating its utility in analytical chemistry (Pandith, Kumar, & Kim, 2015).
Photoinduced Cyclization
In thefield of photochemistry, this compound-related compounds are involved in photoinduced cyclization processes. This includes the synthesis of intramolecularly cyclized alcohols and ethers, which is a novel type of photoinduced cyclization facilitated by the structural properties of pentafluorophenyl derivatives (Tanaka, Kohayakawa, Irie, Iwata, & Taguchi, 2007).
Catalysis and Chemical Reactions
It also has applications in catalysis and chemical reactions. For instance, the selective hydrogenation of styrene oxide to 2-phenyl ethanol over polyurea supported Pd–Cu catalysts in supercritical carbon dioxide is a relevant study. This showcases the potential of this compound in facilitating efficient and environmentally friendly chemical transformations (Yadav & Lawate, 2011).
Organocatalysis
The compound is significant in organocatalysis, specifically in the synthesis of amides from nitriles via the Ritter reaction, where pentafluorophenyl-based catalysts demonstrate efficiency and environmental friendliness (Khaksar, Fattahi, & Fattahi, 2011).
Safety and Hazards
In case of inhalation, it is advised to move the victim into fresh air and give oxygen if breathing is difficult . If not breathing, give artificial respiration and consult a doctor immediately . In case of skin contact, contaminated clothing should be removed immediately and the skin should be washed off with soap and plenty of water . In case of eye contact, rinse with pure water for at least 15 minutes . If ingested, rinse mouth with water and do not induce vomiting . Never give anything by mouth to an unconscious person . Call a doctor or Poison Control Center immediately .
properties
IUPAC Name |
2-(2,3,4,5,6-pentafluorophenyl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F5O/c9-4-3(1-2-14)5(10)7(12)8(13)6(4)11/h14H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBDFNSASHPESJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CO)C1=C(C(=C(C(=C1F)F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70215644 | |
Record name | 2,3,4,5,6-Pentafluorophenethyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70215644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
653-31-6 | |
Record name | 2,3,4,5,6-Pentafluorobenzeneethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=653-31-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,3,4,5,6-Pentafluorophenethyl alcohol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000653316 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 653-31-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96899 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,3,4,5,6-Pentafluorophenethyl alcohol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70215644 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,3,4,5,6-pentafluorophenethyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.455 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,3,4,5,6-PENTAFLUOROPHENETHYL ALCOHOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3U2QK7J92A | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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